N'-(2,4-dinitrophenyl)-3-phenylacrylohydrazide

• IUPAC Name: (E)-N'-(2,4-dinitrophenyl)-3-phenylprop-2-enehydrazide
• InChI: InChI=1S/C15H12N4O5/c20-15(9-6-11-4-2-1-3-5-11)17-16-13-8-7-12(18(21)22)10-14(13)19(23)24/h1-10,16H,(H,17,20)/b9-6+
• InChI Key: RQTKMDFQDBCYJD-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H12N4O5
• Molecular Weight: 328.28 g/mol

Description

N-(2,4-dinitrophenyl)-3-phenylacrylohydrazide, commonly known as DNPH, is a yellow crystalline powder that is widely used in scientific research. It is a reagent that is used to detect the presence of carbonyl groups in organic compounds. DNPH is a versatile compound that has various applications in biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of DNPH involves the formation of a hydrazone derivative with carbonyl groups. The reaction between DNPH and carbonyl groups is a nucleophilic addition reaction that yields a stable hydrazone derivative. The formation of the hydrazone derivative is the basis of the DNPH test for carbonyl groups.
Biochemical and Physiological Effects:
DNPH has no known biochemical or physiological effects. It is a reagent that is used to detect the presence of carbonyl groups in organic compounds. DNPH is not known to interact with any biological molecules or systems.

Advantages and Limitations for Lab Experiments

The main advantage of using DNPH in lab experiments is its high specificity for carbonyl groups. The DNPH test is a highly sensitive and specific method for the detection of aldehydes and ketones in biological samples. However, the DNPH test has some limitations, such as the need for a suitable solvent and the potential for false positives due to the presence of other carbonyl-containing compounds.

Future Directions

There are several future directions for the use of DNPH in scientific research. One potential application is in the detection of carbonyl-containing compounds in environmental samples. DNPH could be used to detect the presence of aldehydes and ketones in air and water samples, which could have implications for public health and environmental monitoring. Another potential application is in the development of new diagnostic tests for carbonyl-related diseases. DNPH could be used as a reagent in the development of new diagnostic tests for diseases such as diabetes and Alzheimer's disease, which are characterized by the presence of carbonyl-containing compounds. Overall, DNPH is a versatile compound that has many potential applications in scientific research.

Synthesis Methods

DNPH can be synthesized by reacting 2,4-dinitrophenylhydrazine with phenylacryloyl chloride in the presence of a suitable solvent. The reaction yields DNPH as a yellow crystalline powder that can be purified by recrystallization.

Scientific Research Applications

DNPH is commonly used in scientific research to detect the presence of carbonyl groups in organic compounds. The DNPH test is a widely used method for the detection of aldehydes and ketones in biological samples. The test is based on the reaction of DNPH with carbonyl groups to form a yellow-orange precipitate.